Cas no 100853-75-6 (Phosphinic hydrazide, P,P-bis(1-aziridinyl)-2-[(4-fluorophenyl)methylene]-1-phenyl-)
100853-75-6 structure
Product Name:Phosphinic hydrazide, P,P-bis(1-aziridinyl)-2-[(4-fluorophenyl)methylene]-1-phenyl-
CAS No:100853-75-6
MF:C17H18FN4OP
MW:344.323187351227
CID:4392522
PubChem ID:101128530
Update Time:2025-04-24
Phosphinic hydrazide, P,P-bis(1-aziridinyl)-2-[(4-fluorophenyl)methylene]-1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Phosphinic hydrazide, P,P-bis(1-aziridinyl)-2-[(4-fluorophenyl)methylene]-1-phenyl-
- Phosphinic hydrazide, P,P-bis(1-aziridinyl)-2-[(4-fluorophenyl)methylene]-1-phenyl- (9CI)
- DTXSID40878169
- TEPA,N-p-F-benzyliden-N-Ph-hydrazin1yl
- 100853-75-6
-
- Inchi: 1S/C17H18FN4OP/c18-16-8-6-15(7-9-16)14-19-22(17-4-2-1-3-5-17)24(23,20-10-11-20)21-12-13-21/h1-9,14H,10-13H2
- InChI Key: QSTUJCNGXSNSDP-UHFFFAOYSA-N
- SMILES: P(N1CC1)(N1CC1)(N(C1=CC=CC=C1)N=CC1=CC=C(F)C=C1)=O
Computed Properties
- Exact Mass: 344.120226g/mol
- Monoisotopic Mass: 344.120226g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 344.32g/mol
- XLogP3: 3.1
- Topological Polar Surface Area: 44.7Ų
Phosphinic hydrazide, P,P-bis(1-aziridinyl)-2-[(4-fluorophenyl)methylene]-1-phenyl- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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